Cas no 1261954-58-8 (3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid
• CAS No: 1261954-58-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18319298
• CID: 2621547
• PubChem ID: 53225227
• Update Time: 2025-06-12

3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261954-58-8
• 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%
• 3-(2,5-DIMETHYLPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18319298
• DTXSID10688959
• 2-Methoxy-2',5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319298
• Inchi： 1S/C16H16O3/c1-10-7-8-11(2)14(9-10)12-5-4-6-13(16(17)18)15(12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： ZMVGLPSQAVXTNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid

Introduction to 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid (CAS No. 1261954-58-8)

3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, with the CAS number 1261954-58-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzoic acids and is characterized by its unique structural features, including a 2,5-dimethylphenyl substituent and a 2-methoxy group. These functional groups contribute to its distinct chemical properties and biological activities.

The molecular formula of 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid is C₁₄H₁₄O₃, and its molecular weight is approximately 230.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in various applications.

In terms of its chemical synthesis, 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid can be prepared through several methods. One common approach involves the reaction of 3-bromobenzoic acid with 2,5-dimethylphenylboronic acid in the presence of a palladium catalyst, followed by methylation of the resulting phenol derivative. This method, known as the Suzuki coupling reaction, is widely used in organic synthesis due to its high efficiency and selectivity.

The biological activities of 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid have been the subject of numerous studies. Recent research has shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for use in cosmetic formulations and dietary supplements.

In the context of drug discovery and development, 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid has been evaluated for its ability to modulate specific biological targets. For instance, it has been shown to interact with peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in regulating metabolism and inflammation. By modulating PPAR activity, this compound may have beneficial effects on metabolic disorders such as diabetes and obesity.

The safety profile of 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid is another important aspect that has been studied. Toxicological assessments have indicated that it has low toxicity at therapeutic concentrations. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(2,5-Dimethylphenyl)-2-methoxybenzoic acid (CAS No. 1261954-58-8) is a versatile compound with promising applications in pharmaceutical and chemical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to explore its potential therapeutic uses and safety profile, making it an exciting area of study for scientists and researchers in the field.